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Compound of Interest

Compound Name: Rivularin

Cat. No.: B15602241 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION: This document provides procedural

guidance for the safe handling and disposal of Rivularin in a laboratory setting. Given that a

specific Safety Data Sheet (SDS) for Rivularin is not readily available, the following

procedures are based on its known chemical properties as a flavonoid with cytotoxic potential

and general principles of hazardous waste management.

Understanding Rivularin: Key Properties and
Hazards
Rivularin, also known as Skullcapflavone, is a flavonoid compound recognized for its biological

activities, including anticancer and antimicrobial properties.[1] Due to its cytotoxic nature, it has

the potential to be toxic to cells.[1] Therefore, all waste materials contaminated with Rivularin
must be treated as hazardous chemical waste.

Rivularin (flavone) Data Summary
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Property Value Source

Molecular Formula C₁₈H₁₆O₇ [1][2][3]

Molar Mass 344.32 g/mol [1][2]

Appearance Yellow powder [1][3]

Storage Temperature 2-8°C [1][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][3]

Personal Protective Equipment (PPE) and Handling
Before beginning any work with Rivularin, ensure the appropriate personal protective

equipment is worn. This is the first line of defense in preventing exposure.

Gloves: Use chemically resistant gloves (e.g., nitrile).

Eye Protection: Wear safety glasses or goggles.

Lab Coat: A standard lab coat is required.

Ventilation: Handle solid Rivularin and concentrated solutions in a chemical fume hood to

avoid inhalation of the powder or aerosols.

Step-by-Step Disposal Protocol for Rivularin Waste
All materials that have come into contact with Rivularin are to be considered contaminated

and must be disposed of as hazardous cytotoxic waste. This includes unused product,

solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment.

Step 1: Waste Segregation
Proper segregation is critical to ensure safe and compliant disposal.

Do not mix Rivularin waste with other waste streams.
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Solid Waste: Collect all contaminated solid materials, such as unused powder, contaminated

wipes, and disposable labware, in a dedicated, leak-proof container clearly labeled for

cytotoxic waste.

Liquid Waste: Collect all solutions containing Rivularin in a separate, sealed, and chemically

compatible container (e.g., a glass or polyethylene bottle). Do not overfill containers; leave at

least 10% headspace.

Sharps Waste: Any sharps, such as needles or contaminated glass Pasteur pipettes, must

be disposed of in a designated sharps container that is also labeled as containing cytotoxic

waste.

Step 2: Waste Container Labeling
Properly label all waste containers immediately upon starting waste accumulation.

The label must clearly state "Hazardous Waste" and "Cytotoxic Waste."

List all chemical contents, including "Rivularin" and any solvents used (e.g., "Rivularin in

DMSO").

Include the name of the principal investigator, laboratory room number, and the date the

waste was first added to the container.

Step 3: Storage of Waste
Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept tightly sealed when not in use.

Store liquid waste containers in secondary containment (e.g., a spill tray) to prevent spills.

Segregate Rivularin waste from incompatible chemicals.

Step 4: Arranging for Disposal
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste manifest documentation.

Never dispose of Rivularin waste down the drain or in the regular trash.

Experimental Protocols Referenced
This document provides disposal procedures and does not cite specific experimental protocols.

The guidance is based on the chemical's known properties and standard hazardous waste

management practices.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Rivularin waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Rivularin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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